2-(3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl)-4-methylthiazole-5-carboxylic acid
2-(3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl)-4-methylthiazole-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
887945-96-2
VCID:
VC0108682
InChI:
InChI=1S/C16H16N2O4S/c1-9(7-19)8-22-13-4-3-11(5-12(13)6-17)15-18-10(2)14(23-15)16(20)21/h3-5,9,19H,7-8H2,1-2H3,(H,20,21)
SMILES:
CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)CO)C#N)C(=O)O
Molecular Formula:
C16H16N2O4S
Molecular Weight:
332.4 g/mol
2-(3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl)-4-methylthiazole-5-carboxylic acid
CAS No.: 887945-96-2
Reference Standards
VCID: VC0108682
Molecular Formula: C16H16N2O4S
Molecular Weight: 332.4 g/mol
| CAS No. | 887945-96-2 |
|---|---|
| Product Name | 2-(3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl)-4-methylthiazole-5-carboxylic acid |
| Molecular Formula | C16H16N2O4S |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | 2-[3-cyano-4-(3-hydroxy-2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid |
| Standard InChI | InChI=1S/C16H16N2O4S/c1-9(7-19)8-22-13-4-3-11(5-12(13)6-17)15-18-10(2)14(23-15)16(20)21/h3-5,9,19H,7-8H2,1-2H3,(H,20,21) |
| Standard InChIKey | FPODSLPQWIIKKI-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)CO)C#N)C(=O)O |
| Canonical SMILES | CC1=C(SC(=N1)C2=CC(=C(C=C2)OCC(C)CO)C#N)C(=O)O |
| Synonyms | 2-[3-Cyano-4-(3-hydroxy-2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid |
| PubChem Compound | 9818975 |
| Last Modified | Nov 11 2021 |
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